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Compound of Interest

Compound Name: Antimony trichloride

Cat. No.: B158539

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of antimony
trichloride (SbCls) in a wide range of organic solvents. The information is curated for
professionals in research, scientific, and drug development fields, offering both quantitative
data and a foundational understanding of experimental methodologies.

Antimony trichloride, a Lewis acid, is a versatile compound utilized as a catalyst and reagent
in various chemical syntheses. Its solubility characteristics are crucial for its application in
homogenous catalysis, organic reactions, and as a precursor for other organoantimony
compounds. This guide summarizes key solubility data to aid in solvent selection and
experimental design.

Quantitative Solubility Data

The solubility of antimony trichloride varies significantly across different classes of organic
solvents. The following tables present a compilation of available quantitative data, offering a
comparative view of its solubility at various temperatures.
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Solubility ( g/100g of

Solvent Temperature (°C)
solvent)
Bromobenzene -20 174
0 52.2
20 108
60 604
73 Miscible
1,4-Dichlorobenzene 50 16.3
Monochlorobenzene -30 12.5
0 79.2
20 127
60 747
Tetrachloroethane 25 21.75
Chloroform 25 ~22% by weight[1]
Carbon Tetrachloride o5 Saturated solution is approx.

1.1 Molar[1]

Aromatic Hydrocarbons
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Solubility ( g/100g of

Solvent Temperature (°C)

solvent)
Benzene 10 32.6
20 43.9
60 154
Toluene 0 70.9
20 169
m-Xylene 5 113
25 1915
Ethylbenzene 10 23.2
30 79.9
p-Cymene -3.5 69.5
10 85.5
30 150

Alcohols, Ethers, Ketones, and Esters

Solubility ( g/100g of

Solvent Temperature (°C)

solvent)
Ethanol Soluble[1]
Diethyl Ether Soluble[1]
Acetone 18 537.6
Ethyl Acetate 18 5.9

Other Organic Solvents
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Solubility ( g/100g of

Solvent Temperature (°C)

solvent)
Acetic Acid 25 440.5
Benzoyl Chloride 25 169.5
Carbon Disulfide - Soluble[1]
Cyclohexane 20 1.2
60 10.7
Dioxane - Soluble[1]
Selenium(lV) Oxychloride 25 62.97
Sulfur Dioxide 0 13

It is important to note that antimony trichloride is generally reported to be insoluble in organic
bases such as pyridine and quinoline.[1]

Experimental Protocols

While specific, detailed experimental protocols for the generation of the above-cited solubility
data are not readily available in the surveyed literature, a generalized gravimetric method is
commonly employed for determining the solubility of a solid in a liquid. This method involves
saturating the solvent with the solute at a constant temperature and then determining the mass
of the dissolved solute in a known mass of the saturated solution.

A general procedure would involve the following steps:

» Sample Preparation: An excess amount of finely ground, anhydrous antimony trichloride is
added to a known volume or mass of the organic solvent in a sealed, temperature-controlled
vessel. Given the hygroscopic nature of antimony trichloride, all manipulations should be
performed in a dry atmosphere (e.g., in a glove box or under an inert gas).

o Equilibration: The mixture is agitated (e.g., stirred or shaken) at a constant, controlled
temperature for a sufficient period to ensure that equilibrium is reached and a saturated
solution is formed. This can take several hours to days.
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e Phase Separation: The undissolved solid is separated from the saturated solution. This is
typically achieved by filtration or centrifugation, ensuring that the temperature is maintained
during this process to prevent any change in solubility.

e Analysis: A known mass of the clear, saturated solution is taken. The solvent is then
evaporated under controlled conditions (e.g., in a vacuum oven at a suitable temperature).
The mass of the remaining solid residue (antimony trichloride) is then determined.

o Calculation: The solubility is calculated as the mass of the dissolved antimony trichloride
per 100 g of the solvent.

Spectroscopic methods, such as UV-Vis or Atomic Absorption Spectroscopy (AAS), can also be
adapted to determine the concentration of antimony trichloride in a saturated solution, which
can then be converted to solubility values. These methods would require the generation of a
calibration curve with solutions of known concentrations.

Visualizations

The following diagrams illustrate the generalized experimental workflow for determining the
solubility of antimony trichloride and the key factors influencing its solubility.
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Generalized Experimental Workflow for Solubility Determination
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Caption: Generalized workflow for the gravimetric determination of antimony trichloride
solubility.
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Caption: Interacting factors that determine the solubility of antimony trichloride in organic
solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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